Cas no 2097860-93-8 (N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 2097860-93-8
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 5468114
• Update Time: 2025-06-08

N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide
• N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzenesulfonamide

• Inchi： 1S/C19H24N2O2S/c1-12-9-13(2)15(4)19(14(12)3)24(22,23)21-11-16-5-8-18(20-10-16)17-6-7-17/h5,8-10,17,21H,6-7,11H2,1-4H3
• InChI Key： RELOQTSVPUDRKA-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NCC1=CN=C(C=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 344.15584919 g/mol
• Monoisotopic Mass: 344.15584919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.5
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4

Additional information on N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide

Comprehensive Overview of N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 2097860-93-8)

The compound N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 2097860-93-8) is a sulfonamide derivative with a unique structural framework, combining a cyclopropane-substituted pyridine moiety with a tetramethylbenzene sulfonamide group. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity and versatility in drug design. The presence of both cyclopropylpyridine and tetramethylbenzene sulfonamide groups contributes to its distinct physicochemical properties, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their applications in targeting enzymes and receptors. Researchers are particularly intrigued by the N-[(6-cyclopropylpyridin-3-yl)methyl] side chain, which may enhance binding affinity to specific biological targets. The compound’s CAS No. 2097860-93-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization. Its structural features align with current trends in fragment-based drug discovery, where modular scaffolds like this are prized for their synthetic adaptability.

The 2,3,5,6-tetramethylbenzene-1-sulfonamide core is another critical aspect of this molecule, known for its stability and potential to modulate pharmacokinetic profiles. This moiety is often explored in the context of improving metabolic resistance and bioavailability, addressing common challenges in drug development. Users searching for "sulfonamide derivatives in drug discovery" or "cyclopropylpyridine applications" will find this compound particularly relevant, as it exemplifies the intersection of these two pharmacophores.

From a synthetic perspective, N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide offers opportunities for further functionalization. Chemists are investigating its use as a building block for more complex architectures, leveraging its reactive sites for cross-coupling or nucleophilic substitution reactions. The compound’s CAS No. 2097860-93-8 is often cited in patents and publications focusing on heterocyclic chemistry, underscoring its utility in diversifying molecular libraries.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many high-risk functional groups, this sulfonamide derivative lacks hazardous classifications, making it a safer candidate for industrial-scale synthesis. Searches for "green chemistry sulfonamides" or "sustainable heterocyclic synthesis" often highlight such compounds, aligning with global efforts to reduce the ecological footprint of chemical manufacturing.

In conclusion, N-[(6-cyclopropylpyridin-3-yl)methyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 2097860-93-8) represents a compelling case study in modern medicinal chemistry. Its dual pharmacophoric elements, synthetic flexibility, and alignment with industry trends ensure its continued relevance. Whether for academic research or industrial applications, this compound exemplifies the innovative potential of rationally designed sulfonamide derivatives.